2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H16FN3O4S2/c15-9-3-4-11-12(6-9)24(20,21)18-14(17-11)23-8-13(19)16-7-10-2-1-5-22-10/h3-4,6,10H,1-2,5,7-8H2,(H,16,19)(H,17,18)
• InChI Key: FHEMMVPKLWOIGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)F
• Molecular Formula: C14H16FN3O4S2
• Molecular Weight: 373.4 g/mol

Description

2-((7-fluoro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H16FN3O4S2 and its molecular weight is 373.42. The purity is usually 95%.
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Scientific Research Applications

Fluorination in Organic Synthesis

Fluorinated compounds, such as N-fluoro derivatives, are crucial in organic synthesis for electrophilic fluorination reactions, demonstrating their utility in introducing fluorine atoms into target molecules. This modification is essential for enhancing the biological activity and physicochemical properties of pharmaceuticals and agrochemicals (Takéuchi et al., 1999).

Heterocyclic Chemistry

Thiadiazoles and their derivatives, including those with acetamide groups, are key scaffolds in heterocyclic chemistry. They serve as precursors for synthesizing various heterocyclic compounds through cascade reactions, highlighting their versatility in producing pharmacologically relevant structures with high atom economy (Schmeyers & Kaupp, 2002).

Medicinal Chemistry and Biological Applications

Compounds containing benzothiazole and acetamide moieties have been explored for their biological activities, including anticancer, antifungal, and antimicrobial properties. For instance, derivatives showing potent activity against cancer cell lines and microbial strains have been developed, underscoring the importance of these functional groups in designing new therapeutic agents (Abu-Melha, 2021).

Material Science

In material science, the introduction of fluorine atoms into polymers and small molecules has been investigated to modulate the electronic properties of semiconducting materials. Such modifications are crucial for developing high-performance organic electronics, including transistors and solar cells (Chen et al., 2016).